2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide

• Molecular Formula: C26H18F3N3O2S
• Molecular Weight: 493.5 g/mol
• IUPAC Name: 2-[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C26H18F3N3O2S/c1-34-18-11-9-17(10-12-18)23-13-21(26(27,28)29)20(14-30)25(32-23)35-15-24(33)31-22-8-4-6-16-5-2-3-7-19(16)22/h2-13H,15H2,1H3,(H,31,33)
• InChI Key: HJRXXQOFRYUWSQ-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)NC3=CC=CC4=CC=CC=C43

Description

2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide involves the inhibition of specific enzymes that are involved in the growth and proliferation of cancer cells. This compound targets the signaling pathways that are responsible for the growth and survival of cancer cells and induces apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide has potent biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, this compound has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide in lab experiments is its potent anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells, making it a valuable tool in cancer research. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that this compound can be toxic to healthy cells at high concentrations.

Future Directions

There are several future directions for the research on 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide. One of the significant future directions is the development of more efficient and cost-effective synthesis methods. Additionally, further research is needed to explore the potential applications of this compound in other scientific fields, such as neurodegenerative diseases and cardiovascular diseases. Finally, the potential toxicity of this compound needs to be further explored to ensure its safe use in scientific research.
Conclusion:
In conclusion, 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This paper has provided an informative and engaging discussion on the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound. Further research is needed to explore the full potential of this compound and its applications in various scientific fields.

Synthesis Methods

The synthesis of 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide involves several steps. The first step involves the reaction of 2-chloro-3-cyano-4-(trifluoromethyl)pyridine with 4-methoxyphenyl magnesium bromide to yield 3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinethiol. The second step involves the reaction of 3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinethiol with 1-naphthylacetic acid to yield 2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide.

Scientific Research Applications

2-{[3-cyano-6-(4-methoxyphenyl)-4-(trifluoromethyl)-2-pyridinyl]sulfanyl}-N-(1-naphthyl)acetamide has been studied extensively for its potential applications in various scientific fields. One of the significant applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of cancer cells.